3,4-diethoxy-N-ethyl-N-(pyridin-4-ylmethyl)benzamide

• IUPAC Name: 3,4-diethoxy-N-ethyl-N-(pyridin-4-ylmethyl)benzamide
• InChI: InChI=1S/C19H24N2O3/c1-4-21(14-15-9-11-20-12-10-15)19(22)16-7-8-17(23-5-2)18(13-16)24-6-3/h7-13H,4-6,14H2,1-3H3
• InChI Key: DLEZQRSILIPZMC-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC=NC=C1)C(=O)C2=CC(=C(C=C2)OCC)OCC
• Molecular Formula: C19H24N2O3
• Molecular Weight: 328.4 g/mol

Description

3,4-diethoxy-N-ethyl-N-(pyridin-4-ylmethyl)benzamide is a chemical compound with the molecular formula C19H24N2O3 and a molecular weight of 328.40546 g/mol . This compound is characterized by the presence of diethoxy groups at the 3 and 4 positions of the benzene ring, an ethyl group attached to the nitrogen atom, and a pyridin-4-ylmethyl group attached to the nitrogen atom of the benzamide structure .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,4-diethoxy-N-ethyl-N-(pyridin-4-ylmethyl)benzamide typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 3,4-diethoxybenzoic acid, ethylamine, and 4-pyridinemethanol.

Formation of Benzamide: The 3,4-diethoxybenzoic acid is first converted to its corresponding acid chloride using thionyl chloride or oxalyl chloride. This acid chloride is then reacted with ethylamine to form 3,4-diethoxy-N-ethylbenzamide.

Attachment of Pyridin-4-ylmethyl Group: The final step involves the reaction of 3,4-diethoxy-N-ethylbenzamide with 4-pyridinemethanol in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) to yield 3,4-diethoxy-N-ethyl-N-(pyridin-4-ylmethyl)benzamide.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis equipment, and stringent quality control measures to ensure high purity and yield.

Chemical Reactions Analysis

Types of Reactions

3,4-diethoxy-N-ethyl-N-(pyridin-4-ylmethyl)benzamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to yield reduced derivatives.

Substitution: The compound can undergo substitution reactions, particularly at the benzene ring or the pyridine ring, using electrophilic or nucleophilic reagents.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Electrophilic reagents such as halogens or nucleophilic reagents like amines.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of halogenated or aminated derivatives.

Scientific Research Applications

3,4-diethoxy-N-ethyl-N-(pyridin-4-ylmethyl)benzamide has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 3,4-diethoxy-N-ethyl-N-(pyridin-4-ylmethyl)benzamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific biological or chemical context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• 3,4-diethoxy-N-methyl-N-(pyridin-4-ylmethyl)benzamide
• 3,4-diethoxy-N-ethyl-N-(pyridin-3-ylmethyl)benzamide
• 3,4-dimethoxy-N-ethyl-N-(pyridin-4-ylmethyl)benzamide

Uniqueness

3,4-diethoxy-N-ethyl-N-(pyridin-4-ylmethyl)benzamide is unique due to the presence of both diethoxy groups and a pyridin-4-ylmethyl group, which confer specific chemical and biological properties